![molecular formula C14H11NO2 B032842 Methyl 3-carbazolecarboxylate CAS No. 97931-41-4](/img/structure/B32842.png)
Methyl 3-carbazolecarboxylate
Overview
Description
Methyl 3-carbazolecarboxylate (MCC) is a versatile synthetic molecule that has been used in a variety of scientific research applications. MCC has been studied for its potential use in in vivo and in vitro applications, as well as for its biochemical and physiological effects. MCC has a number of advantages and limitations for laboratory experiments, and
Scientific Research Applications
Biogenetic Significance
- Phytocarbazoles : Methyl 3-carbazolecarboxylate is derived from 3-methylcarbazole, a common precursor in phytocarbazoles. These compounds, found in certain plant genera, show a range of biological activities including antimicrobial, antiprotozoal, insecticidal, anti-inflammatory, antioxidative, antiplatelet aggregative, and anti-HIV properties. Some derivatives demonstrate cytotoxicity against cancer cell lines, acting as cell cycle inhibitors and apoptosis inducers (Greger, 2017).
Chemical Synthesis
- C–N Bond Formation : A method involving copper-promoted N-arylation of methyl 4-amino-3-iodobenzoate with boronic acids, followed by Pd-catalyzed intramolecular C–H arylation, provides an efficient route to methyl carbazole-3-carboxylate derivatives. This methodology aids in synthesizing naturally occurring carbazole alkaloids (Rasheed et al., 2014).
Biological Insights
- Antitumor Activity : Research has shown the antitumor activity of compounds derived from 3-methylcarbazole, highlighting their potential in cancer treatment. Studies on mice have demonstrated the effectiveness of these compounds against various cancer cell lines, suggesting a promising avenue for therapeutic applications (Stevens et al., 1987).
- Anti-Inflammatory Properties : Derivatives of 3-methylcarbazole have been found to exhibit potent anti-inflammatory effects. These compounds have shown efficacy in suppressing the release of pro-inflammatory agents in macrophages, indicating their potential as anti-inflammatory remedies (Taechowisan et al., 2012).
Molecular Modifications and Analogs
- N-Methylcarbazole-3-carboxylic Acid Amides : The synthesis of N-methylcarbazole-3-carboxylic acid from N-methyl-2-amino-4-carboxydiphenyl-amine, and its conversion into various amides, demonstrates the versatility of carbazole derivatives in chemical synthesis (Plekhanova et al., 2004).
Mechanism of Action
Target of Action
Methyl 3-carbazolecarboxylate (MCDC) is a compound that has been found to have potent toxicity against several cancer cells . The primary target of MCDC is the Macrophage Migration Inhibitory Factor (MIF) . MIF is a protein that plays a crucial role in immune responses, cell cycle regulation, and apoptosis .
Mode of Action
MCDC interacts with MIF through a process known as docking . This interaction results in the binding of MCDC to MIF, which can be validated through biochemical experiments, including mutation analysis and hydrogen-deuterium exchange assays . The binding of MCDC to MIF interferes with the normal function of MIF, leading to changes in the cell cycle of cancer cells .
Biochemical Pathways
The interaction between MCDC and MIF affects several biochemical pathways. One of the key pathways affected is the AKT phosphorylation pathway . This pathway is involved in cell survival and growth, and its activation can lead to the progression of the cell cycle and the proliferation of cancer cells . MCDC’s interaction with MIF leads to interference with this pathway, thereby affecting the growth and survival of cancer cells .
Result of Action
The result of MCDC’s action is the interference with the cell cycle of cancer cells . This interference leads to changes in the growth and survival of these cells, potentially leading to their death . This makes MCDC a potential therapeutic agent for the treatment of cancer.
Biochemical Analysis
Biochemical Properties
It is known that carbazoles, the class of compounds to which Methyl 3-carbazolecarboxylate belongs, can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is likely that, like other carbazoles, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied
properties
IUPAC Name |
methyl 9H-carbazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c1-17-14(16)9-6-7-13-11(8-9)10-4-2-3-5-12(10)15-13/h2-8,15H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZXXHWWSVRIDGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NC3=CC=CC=C32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701306696 | |
Record name | Methyl carbazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701306696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Methyl 3-carbazolecarboxylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029744 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
97931-41-4 | |
Record name | Methyl carbazole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=97931-41-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl carbazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701306696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-carbazolecarboxylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029744 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
175 - 177 °C | |
Record name | Methyl 3-carbazolecarboxylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029744 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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